Cas no 56058-94-7 (Diazene, (3-methoxyphenyl)phenyl-, (1E)-)

Diazene, (3-methoxyphenyl)phenyl-, (1E)- structure
56058-94-7 structure
Product Name:Diazene, (3-methoxyphenyl)phenyl-, (1E)-
CAS No:56058-94-7
MF:C13H12N2O
MW:212.247182846069
CID:349939
PubChem ID:15833105
Update Time:2025-04-19

Diazene, (3-methoxyphenyl)phenyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • Diazene, (3-methoxyphenyl)phenyl-, (1E)-
    • (3-methoxyphenyl)-phenyldiazene
    • SCHEMBL1405162
    • (E)-1-(3-Methoxyphenyl)-2-phenyldiazene
    • DTXSID70578721
    • 56058-94-7
    • 3-Methoxyazobenzol
    • Inchi: 1S/C13H12N2O/c1-16-13-9-5-8-12(10-13)15-14-11-6-3-2-4-7-11/h2-10H,1H3/b15-14+
    • InChI Key: NLMRETTUBWEWAY-CCEZHUSRSA-N
    • SMILES: O(C)C1C=CC=C(C=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • PSA: 33.95
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.